Cas no 784134-11-8 ((1R,2R)-2-ethylcyclopentan-1-amine)

• Product Name: (1R,2R)-2-ethylcyclopentan-1-amine
• CAS No: 784134-11-8
• MF: C₇H₁₅N
• MW: 113.20
• CID: 5112467
• Update Time: 2026-03-03

(1R,2R)-2-ethylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 2-ethyl-, (1R,2R)-
• (1R,2R)-2-ethylcyclopentan-1-amine

• Inchi： 1S/C7H15N/c1-2-6-4-3-5-7(6)8/h6-7H,2-5,8H2,1H3/t6-,7-/m1/s1
• InChI Key： VFMPCBSRNCHHKO-RNFRBKRXSA-N
• SMILES： [C@@H]1(N)CCC[C@H]1CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (1R,2R)-2-ethylcyclopentan-1-amine

Chemical Profile of (1R,2R)-2-ethylcyclopentan-1-amine and CAS No. 784134-11-8

The compound identified by the CAS number 784134-11-8 is a specific organic molecule belonging to the class of amines. Its systematic name, (1R,2R)-2-ethylcyclopentan-1-amine, provides detailed stereochemical and structural information, indicating a cyclopentan ring with ethyl and amine substituents in specific configurations. This compound has garnered attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities.

In recent years, there has been a growing interest in the development of novel chiral amines for their applications in drug design and synthesis. The stereochemistry of (1R,2R)-2-ethylcyclopentan-1-amine makes it a valuable building block for creating enantiomerically pure compounds, which are often required in medicinal chemistry to achieve optimal pharmacological effects while minimizing side reactions. The cyclopentan ring itself is a common motif in many biologically active molecules, offering favorable pharmacokinetic properties such as improved solubility and metabolic stability.

One of the key areas where this compound has shown promise is in the synthesis of central nervous system (CNS) drugs. The structural framework of (1R,2R)-2-ethylcyclopentan-1-amine closely resembles that of several known neuroactive agents, suggesting potential applications in the treatment of neurological disorders. Recent studies have explored its derivatives as potential candidates for modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The amine functionality allows for further derivatization, enabling chemists to fine-tune the properties of the molecule for specific therapeutic targets.

The stereochemical purity of (1R,2R)-2-ethylcyclopentan-1-amine is critical for its biological activity. Enantiomeric excess can significantly influence the efficacy and safety of a drug candidate, making the synthesis and isolation of this compound in high enantiomeric purity a priority for researchers. Advanced techniques such as asymmetric hydrogenation and chiral resolution methods have been employed to achieve this goal. These methods not only enhance the yield but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

Beyond its potential in CNS drug development, (1R,2R)-2-ethylcyclopentan-1-amine has also been investigated for its role in anti-inflammatory and immunomodulatory therapies. The amine group can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preclinical studies have indicated that certain derivatives of this compound exhibit promising anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. This has opened up new avenues for research into novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of complex molecules like (1R,2R)-2-ethylcyclopentan-1-amine often requires multi-step organic transformations, each carefully designed to introduce or manipulate specific functional groups while maintaining stereochemical integrity. Catalytic methods play a crucial role in these syntheses, offering efficient and environmentally friendly routes to the target compounds. Transition metal catalysts, in particular, have been widely used to facilitate key reactions such as cyclization and alkylation, which are essential for constructing the cyclopentan ring and introducing the ethyl substituent.

In conclusion, the compound with CAS number 784134-11-8, specifically identified as (1R,2R)-2-ethylcyclopentan-1-amine, represents an important scaffold in pharmaceutical research. Its unique structural features and stereochemical configuration make it a valuable precursor for developing novel therapeutic agents with applications ranging from CNS disorders to anti-inflammatory treatments. Ongoing research continues to explore its potential through innovative synthetic strategies and biological evaluations, highlighting its significance in modern medicinal chemistry.